Cas no 1423703-18-7 (N-{[1-(3-fluorophenyl)cyclohexyl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{[1-(3-fluorophenyl)cyclohexyl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1423703-18-7
• MF: C₂₀H₂₃FN₂OS
• MW: 358.472827196121
• CID: 5901634
• PubChem ID: 71885605
• Update Time: 2025-05-19

N-{[1-(3-fluorophenyl)cyclohexyl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1423703-18-7
• 3-Pyridinecarboxamide, N-[[1-(3-fluorophenyl)cyclohexyl]methyl]-2-(methylthio)-
• AKOS034620584
• N-{[1-(3-fluorophenyl)cyclohexyl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• EN300-26600309
• N-[[1-(3-fluorophenyl)cyclohexyl]methyl]-2-methylsulfanylpyridine-3-carboxamide
• Z828819576
• DTXSID501136552

• Inchi： 1S/C20H23FN2OS/c1-25-19-17(9-6-12-22-19)18(24)23-14-20(10-3-2-4-11-20)15-7-5-8-16(21)13-15/h5-9,12-13H,2-4,10-11,14H2,1H3,(H,23,24)
• InChI Key： JDEBRXJFHBXHME-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1(C2C=CC=C(C=2)F)CCCCC1)=O

Computed Properties

• Exact Mass: 358.15151270g/mol
• Monoisotopic Mass: 358.15151270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67.3Ų

Additional information on N-{[1-(3-fluorophenyl)cyclohexyl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide

Professional Introduction to N-{[1-(3-fluorophenyl)cyclohexyl)methyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1423703-18-7)

N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 1423703-18-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The structural framework of N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide incorporates several key pharmacophoric elements that contribute to its potential biological efficacy. The presence of a 3-fluorophenyl moiety is particularly noteworthy, as fluorinated aromatic rings are frequently employed in drug design due to their ability to enhance metabolic stability, binding affinity, and overall pharmacokinetic properties. The cyclohexyl group appended to the phenyl ring further modulates the compound's physicochemical properties, influencing solubility and permeability across biological membranes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide has garnered attention for its potential role in modulating kinase enzymes, which are integral to numerous cellular processes and are often dysregulated in pathological conditions. Specifically, studies have suggested that this compound may interact with tyrosine kinases, a family of enzymes implicated in cancer progression, inflammation, and other chronic diseases.

The amide functional group at the 3-position of the pyridine ring serves as a critical pharmacophore, contributing to the compound's binding interactions with biological targets. This moiety is well-documented for its ability to form hydrogen bonds, a key interaction mode in drug-receptor recognition. The methylsulfanyl group at the 2-position further enhances the compound's molecular diversity, potentially influencing its binding affinity and selectivity profile.

Advances in computational chemistry and structure-based drug design have enabled researchers to predict and optimize the binding properties of N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide. Molecular docking studies have revealed that this compound can effectively bind to the active sites of various kinases, suggesting its potential as a lead molecule for further development. Additionally, virtual screening techniques have been employed to identify analogues with enhanced potency and reduced off-target effects.

The synthesis of N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide presents unique challenges due to the complexity of its structural features. However, recent advancements in synthetic methodologies have facilitated more efficient and scalable production processes. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the cyclohexylphenyl core, while nucleophilic substitution reactions have been employed to introduce the amide and methylsulfanyl groups.

In vitro pharmacological studies have demonstrated that N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide exhibits notable inhibitory activity against several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These findings are particularly intriguing given the critical roles these kinases play in tumor growth and angiogenesis. Furthermore, preliminary toxicity assays have shown that the compound exhibits acceptable safety profiles at therapeutic doses, suggesting its potential for clinical translation.

The development of novel therapeutic agents relies heavily on understanding the complex interplay between molecular structure and biological activity. N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide exemplifies this principle, as its unique structural features contribute to its observed biological effects. Continued research into this compound and its analogues holds promise for identifying new treatments for a variety of diseases.

In conclusion, N-{[1-(3-fluorophenyl)cyclohexyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1423703-18-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its incorporation of key pharmacophoric elements such as the 3-fluorophenyl moiety and amide functional group makes it a valuable candidate for further investigation. As research progresses, this compound may contribute to the development of novel therapeutic strategies targeting various diseases.